[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile

• Molecular Formula: C15H9NO3
• Molecular Weight: 251.24 g/mol
• IUPAC Name: 2-(6-oxobenzo[c]chromen-3-yl)oxyacetonitrile
• InChI: InChI=1S/C15H9NO3/c16-7-8-18-10-5-6-12-11-3-1-2-4-13(11)15(17)19-14(12)9-10/h1-6,9H,8H2
• InChI Key: OQYRNBIZNRSOPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C=C(C=C3)OCC#N)OC2=O

Description

[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile is a compound belonging to the class of benzo[c]chromen derivatives. These compounds are known for their potential biological activities and diverse applications in organic synthesis. The structure of this compound includes a benzo[c]chromen core with an acetonitrile group attached via an oxy linkage.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzo[c]chromen derivatives often involves multi-step reactions. One common method is the Diels-Alder cycloaddition between 3-vinyl-2H-chromenes and methyl propiolate, followed by oxidative aromatization of the cyclohexadiene cycloadduct intermediate . This method yields the final products in good yields (up to 94% over two steps).

Industrial Production Methods

Industrial production methods for benzo[c]chromen derivatives typically involve similar multi-step synthetic routes but are optimized for large-scale production. These methods often include the use of palladium-catalyzed intramolecular C-H/C-H coupling reactions to synthesize 6H-benzo[c]chromenes.

Chemical Reactions Analysis

Types of Reactions

[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate or chromium trioxide.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution reagents: Such as halogens or nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized benzo[c]chromen derivatives, while reduction may yield reduced forms of the compound.

Scientific Research Applications

[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and for the preparation of other benzo[c]chromen derivatives.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the treatment of cardiovascular diseases.

Industry: Used in the development of new materials and as a precursor for the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of [(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile involves its interaction with specific molecular targets and pathways. For example, it has been shown to inhibit certain enzymes, such as angiotensin-converting enzyme, which plays a role in cardiovascular diseases. The compound’s effects are mediated through its binding to these molecular targets, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile can be compared with other similar compounds, such as:

Isopropyl [(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetate: Known for its potential biological activities and diverse applications in organic synthesis.

• Ethyl (6-oxo-6H-benzo[c]chromen-3-yl)oxyacetate : Another benzo[c]chromen derivative with similar chemical properties .

The uniqueness of this compound lies in its specific structure and the presence of the acetonitrile group, which imparts distinct chemical and biological properties.